N-(4-ethoxyphenyl)-3-(thiophen-3-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-thiophen-3-ylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H20N2O2S/c1-2-21-16-5-3-15(4-6-16)18-17(20)19-9-7-13(11-19)14-8-10-22-12-14/h3-6,8,10,12-13H,2,7,9,11H2,1H3,(H,18,20)
• InChI Key: SNZRLWFHTRBLKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCC(C2)C3=CSC=C3
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

N-(4-ethoxyphenyl)-3-(thiophen-3-yl)pyrrolidine-1-carboxamide, also known as EPTP, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPTP belongs to the class of pyrrolidine carboxamide compounds and has been shown to possess a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In

Scientific Research Applications

Structural and Conformational Studies

The research conducted on compounds structurally related to N-(4-ethoxyphenyl)-3-(thiophen-3-yl)pyrrolidine-1-carboxamide primarily focuses on their structural and conformational properties. The compound N,1-Bis(4-ethoxyphenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide was studied for its crystal structure, revealing a planar ethoxyphenyl group and a dihedral angle formed by the carboxamide unit with the pyridine ring (Detert et al., 2018). Similarly, the structure and molecular conformation of 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide were examined, highlighting its potential as an antineoplastic agent (Banerjee et al., 2002).

Synthetic Pathways and Biological Activity

A significant portion of research focuses on the synthesis and biological activity of derivatives of compounds similar to N-(4-ethoxyphenyl)-3-(thiophen-3-yl)pyrrolidine-1-carboxamide. For instance, various 1H-1-pyrrolylcarboxamides with potential pharmacological interest were synthesized via acyl chlorides, indicating a rich scope for chemical modification and potential biological applications (Bijev et al., 2003). Two thiophene-3-carboxamide derivatives were identified to exhibit antibacterial and antifungal activities, emphasizing their relevance in bioactive compound research (Vasu et al., 2005).

Applications in Material Science

The research extends beyond biological applications, touching areas like material science. A novel alcohol-soluble n-type conjugated polyelectrolyte was synthesized for use as an electron transport layer in solar cells, showcasing the versatile applications of structurally related compounds in energy and material sciences (Hu et al., 2015).